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Compound of Interest

Compound Name:
5-(Piperazin-1-yl)benzofuran-2-

carboxamide

Cat. No.: B143904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Piperazin-1-yl)benzofuran-2-carboxamide is a key intermediate in the synthesis of various

pharmacologically active compounds, including the antidepressant drug Vilazodone.[1]

Accurate and reliable analytical methods are crucial for quality control during the manufacturing

process and for pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is

a robust and widely used technique for the separation, identification, and quantification of such

pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This application

note provides a detailed protocol for the HPLC analysis of 5-(Piperazin-1-yl)benzofuran-2-
carboxamide.

Physicochemical Properties
A summary of the key physicochemical properties of 5-(Piperazin-1-yl)benzofuran-2-
carboxamide is presented in the table below.
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Property Value Reference

Molecular Formula C13H15N3O2 [2]

Molecular Weight 245.28 g/mol [2]

Appearance Off-White to Yellow Solid [3]

IUPAC Name
5-(piperazin-1-yl)-1-

benzofuran-2-carboxamide
[2]

CAS Number 183288-46-2 [2][3][4][5]

Experimental Protocols
This section details the recommended HPLC method for the analysis of 5-(Piperazin-1-
yl)benzofuran-2-carboxamide. The method is adapted from established protocols for the

structurally related compound, Vilazodone.[6][7][8][9]

Chromatographic Conditions
Parameter Recommended Condition

HPLC System Standard HPLC system with a UV detector

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase
Acetonitrile and Water (50:50 v/v), with pH

adjusted to 3.3 with Glacial Acetic Acid.[9]

Flow Rate 1.0 mL/min

Detection Wavelength 240 nm

Injection Volume 20 µL

Column Temperature Ambient (approximately 25°C)

Run Time Approximately 10 minutes

Preparation of Standard Solution
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Accurately weigh approximately 10 mg of 5-(Piperazin-1-yl)benzofuran-2-carboxamide
reference standard.

Transfer the standard to a 100 mL volumetric flask.

Dissolve the standard in the mobile phase and make up the volume to the mark.

Sonicate for 15 minutes to ensure complete dissolution.

From this stock solution, prepare a series of working standard solutions by further dilution

with the mobile phase to achieve concentrations within the desired calibration range.

Preparation of Sample Solution
Accurately weigh a portion of the sample containing the equivalent of 10 mg of 5-(Piperazin-
1-yl)benzofuran-2-carboxamide.

Transfer the sample to a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes.

Allow the solution to cool to room temperature and dilute to the mark with the mobile phase.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Presentation
The following tables provide expected quantitative data for the HPLC analysis of 5-(Piperazin-
1-yl)benzofuran-2-carboxamide, based on validated methods for the closely related

compound Vilazodone. These values should be validated for the specific compound and

instrumentation used.

Table 1: Expected Chromatographic Performance
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Parameter Expected Value

Retention Time (min) ~2.3[9]

Linearity Range (µg/mL) 25 - 75[9]

Correlation Coefficient (r²) >0.999

Table 2: Expected Method Sensitivity
Parameter Expected Value (µg/mL)

Limit of Detection (LOD) ~4.78[9]

Limit of Quantitation (LOQ) ~14.48[9]
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Caption: Workflow for the HPLC analysis of 5-(Piperazin-1-yl)benzofuran-2-carboxamide.
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Associated Signaling Pathway
5-(Piperazin-1-yl)benzofuran-2-carboxamide is a precursor to Vilazodone, an antidepressant

that acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A

receptor.[6] The following diagram illustrates the simplified serotonergic synapse and the

mechanism of action of related compounds.
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Caption: Simplified mechanism of action at the serotonergic synapse for related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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